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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336 Get Quote

For research use only. Not for use in humans or animals.

This document provides crucial safety and logistical information for the handling of Freselestat
quarterhydrate, a potent, orally active neutrophil elastase inhibitor. Given the absence of a

publicly available, specific Safety Data Sheet (SDS), this guidance is based on general

laboratory safety principles for handling potent enzyme inhibitors and available product

information. Researchers, scientists, and drug development professionals should use this

information to supplement their institution's safety protocols and conduct a thorough risk

assessment before beginning any work.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is essential to minimize exposure

and ensure personal safety when handling Freselestat quarterhydrate.
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PPE Category Recommended Equipment Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for procedures with a

high risk of splashing.

Protects against accidental

splashes of solutions

containing Freselestat

quarterhydrate, which could

cause eye irritation or

absorption.

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., nitrile) should be

worn at all times. Change

gloves immediately if

contaminated. - Lab Coat: A

fully buttoned lab coat is

mandatory to protect skin and

personal clothing.

Prevents direct skin contact

with the compound. As the

toxicological properties are not

fully known, dermal absorption

should be considered a

potential route of exposure.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if handling

the powder outside of a

certified chemical fume hood

or if aerosolization is possible.

The type of respirator should

be determined by a formal risk

assessment.

Minimizes the risk of inhaling

the powdered compound,

which could lead to respiratory

irritation or systemic effects.

Operational and Disposal Plans
A clear and systematic plan for the handling and disposal of Freselestat quarterhydrate is

critical for maintaining a safe laboratory environment.

Handling and Storage
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Procedure Guideline

Receiving and Unpacking

Inspect the package for any damage upon

receipt. Unpack in a designated area, preferably

a chemical fume hood, while wearing

appropriate PPE.

Weighing and Aliquoting

All handling of the solid compound should be

performed in a certified chemical fume hood to

prevent inhalation of the powder.

Solution Preparation
Prepare solutions in a chemical fume hood.

Avoid splashing and aerosol generation.

Storage

Store the lyophilized powder at -20°C for up to 1

month or at -80°C for up to 6 months.[1][2]

Solutions should be stored at -20°C and used

within 1 month to prevent loss of potency.[3]

Aliquoting is recommended to avoid multiple

freeze-thaw cycles.[3]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Secure: Immediately alert others in the area and evacuate if necessary.

Restrict access to the spill area.

Assess the Spill: Determine the nature and extent of the spill.

Don Appropriate PPE: Before cleaning, ensure you are wearing the appropriate PPE,

including respiratory protection if the spill involves powder.

Clean-up:

Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust.

Carefully sweep the material into a designated hazardous waste container.
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Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, sand). Collect the

absorbed material into a hazardous waste container.

Decontaminate: Decontaminate the spill area with a suitable cleaning agent, followed by a

thorough rinse.

Dispose: All contaminated materials must be disposed of as hazardous waste.

Disposal Plan
All waste containing Freselestat quarterhydrate must be treated as hazardous chemical

waste.

Waste Stream Disposal Procedure

Solid Waste

Unused or expired solid Freselestat

quarterhydrate should be collected in a clearly

labeled, sealed container for hazardous waste.

Liquid Waste

Solutions containing Freselestat quarterhydrate

should be collected in a designated, leak-proof

hazardous waste container. Do not mix with

incompatible waste streams.

Contaminated Labware

All disposable labware (e.g., pipette tips, tubes,

gloves) that has come into contact with the

compound must be disposed of in a designated

hazardous waste container.
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Workflow for Handling Freselestat Quarterhydrate
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Caption: A procedural workflow for the safe handling of Freselestat quarterhydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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